![molecular formula C13H18O3 B3176007 Methyl 3-(benzyloxy)-2,2-dimethylpropanoate CAS No. 96556-40-0](/img/structure/B3176007.png)
Methyl 3-(benzyloxy)-2,2-dimethylpropanoate
Overview
Description
Molecular Structure Analysis
The molecular structure of Methyl 3-(benzyloxy)-2,2-dimethylpropanoate consists of a central ester group (CH₃OOC) connected to a 2,2-dimethylpropanoate moiety (CH(CH₃)₂C(O)OC₆H₅). The benzyl ether group (C₆H₅O) is attached to the ester carbon. Analytical techniques such as X-ray diffraction and spectroscopic methods (NMR and FTIR) have been employed to characterize its structure .
Scientific Research Applications
1. Cancer Research and Therapeutic Applications
Methyl 3-(benzyloxy)-2,2-dimethylpropanoate derivatives have been extensively studied in cancer research, particularly for their potential as anti-cancer agents. For example, Aboelmagd et al. (2021) synthesized several metal complexes of methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate derivatives, testing their anti-tumor activities against human colorectal carcinoma cells. These compounds showed significant inhibitory actions, suggesting their potential in colon cancer therapy (Aboelmagd et al., 2021). Similarly, El-Rayes et al. (2019) designed and synthesized compounds based on methyl 3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate as potent histone deacetylase inhibitors (HDACIs), showing significant antiproliferative activity against various cancer cell lines, including HeLa cells (El-Rayes et al., 2019).
2. Synthesis of Glycosides and Glycosyl Esters
The compound is also used in the synthesis of glycosides and glycosyl esters. Crich and Cai (2007) reported the use of 2-O-[3-(2'-benzyloxyphenyl)-3,3-dimethylpropanoate] esters for the synthesis of beta-glucosides and alpha-mannosides. These esters enable efficient synthesis with excellent yield and can be removed via hydrogenolysis, demonstrating their usefulness in stereocontrolled synthesis (Crich & Cai, 2007).
3. Chemical Synthesis and Molecular Structure Elucidation
This compound is utilized in various chemical syntheses and molecular structure studies. For example, Saito et al. (1998) explored its photochemical reactions, demonstrating how the chemical structure affects the reaction outcomes in different solvents (Saito et al., 1998). Additionally, the compound has been used in the synthesis of novel molecules, such as moenocinol by Stumpp and Schmidt (1986), showcasing its versatility in organic synthesis (Stumpp & Schmidt, 1986).
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which suggests that its targets could be related to this process.
Mode of Action
In the context of Suzuki–Miyaura cross-coupling reactions, the compound may interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s plausible that it may be involved in the suzuki–miyaura cross-coupling reaction pathway , which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Pharmacokinetics
Similar compounds are known to have relatively stable and readily prepared properties, which could potentially impact their bioavailability .
Result of Action
Given its potential role in suzuki–miyaura cross-coupling reactions , it may contribute to the formation of new carbon–carbon bonds, which could have significant implications at the molecular level.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Methyl 3-(benzyloxy)-2,2-dimethylpropanoate. For instance, the success of Suzuki–Miyaura cross-coupling reactions, in which this compound may play a role, originates from a combination of exceptionally mild and functional group tolerant reaction conditions . Therefore, factors such as temperature, pH, and the presence of other chemical groups could potentially influence the compound’s action.
Properties
IUPAC Name |
methyl 2,2-dimethyl-3-phenylmethoxypropanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O3/c1-13(2,12(14)15-3)10-16-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDGQTIDXLCJQJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(COCC1=CC=CC=C1)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30731411 | |
Record name | Methyl 3-(benzyloxy)-2,2-dimethylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30731411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
96556-40-0 | |
Record name | Methyl 3-(benzyloxy)-2,2-dimethylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30731411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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